
Terretonin N: A Comprehensive Physico-
chemical and Biological Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terretonin

Cat. No.: B12367902 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physico-chemical properties and

biological activities of Terretonin N, a meroterpenoid with significant therapeutic potential. The

information is compiled from publicly available scientific literature and is intended to serve as a

comprehensive resource for researchers in natural product chemistry, oncology, and drug

discovery.

Physico-chemical Properties
Terretonin N is a highly oxygenated, tetracyclic 6-hydroxymeroterpenoid.[1][2][3][4] Its core

structure has been elucidated through extensive spectroscopic analysis, including 1D and 2D

Nuclear Magnetic Resonance (NMR) spectroscopy, high-resolution mass spectrometry (HR-

MS), and unambiguously confirmed by X-ray crystallography.[1]
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Property Value Source

Appearance Colorless solid

Molecular Formula C₂₆H₃₈O₇

Molecular Weight (ESI-HR-

MS)
Determined as C₂₆H₃₈O₇

Molecular Weight

(Crystallographic)

520.64 g/mol (as acetone

solvate, C₂₉H₄₄O₈)

Spectroscopic Data
The structural characterization of Terretonin N relies heavily on modern spectroscopic

techniques.

¹H and ¹³C NMR data were recorded in CDCl₃. The spectra revealed the presence of 26 carbon

signals, corresponding to seven methyl groups, three methylene groups, and seven methine

groups, four of which are oxygenated. Key proton NMR signals include six methyl singlets, one

methyl doublet, and a vinylidene moiety.

Table of ¹H and ¹³C NMR Chemical Shifts (in CDCl₃): (A comprehensive table of all chemical

shifts would require access to the full experimental data, which is not fully available in the

provided search results. The following is a summary of key reported features.)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12367902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atom
¹H Chemical Shift
(δ, ppm)

¹³C Chemical Shift
(δ, ppm)

Key Correlations

Methyl Groups

0.86 (s, H₃-21), 1.28

(s, H₃-22), 1.38 (d, 6.4

Hz, H-25), 1.62 (s,

H₃-24), 1.68 (s,

H₃-20), 1.96 (s,

H₃-27), 2.03 (s, H₃-23)

14.6 - 24.2 COSY, HMBC

Vinylidene Moiety
5.06 (s, H-19a), 5.16

(s, H-19b)
HSQC

Oxymethine Groups 4.81 (m, H-17) 76.0 - 79.4 COSY with H-25

High-resolution electrospray ionization mass spectrometry (ESI-HR-MS) in negative mode was

used to determine the molecular formula of Terretonin N as C₂₆H₃₈O₇.

Crystallographic Data
Single-crystal X-ray diffraction analysis provided the absolute configuration of Terretonin N.

Parameter Value

Crystal System Monoclinic

Space Group P2₁

Formula (solvate) C₂₉H₄₄O₈

Calculated Density (Dcalc) 1.269 g/cm³

Biological Activity
Terretonin N has demonstrated significant biological activity, particularly in the areas of

oncology and microbiology.

Anticancer Activity
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Terretonin N exhibits potent cytotoxic effects against human prostate adenocarcinoma (PC-3)

and ovary adenocarcinoma (SKOV3) cell lines. Studies have shown that it induces apoptosis in

these cancer cells.

Table of IC₅₀ Values:

Cell Line IC₅₀ (µg/mL)

Prostate Adenocarcinoma (PC-3) 7.4

Ovarian Adenocarcinoma (SKOV3) 1.2

Antimicrobial Activity
Terretonin N has also shown activity against Gram-positive bacteria.

Experimental Protocols
Isolation and Purification of Terretonin N
The following is a generalized workflow for the isolation and purification of Terretonin N from a

microbial source, such as Nocardiopsis sp..
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Fermentation and Extraction

Chromatographic Purification

Characterization

Solid-state fermentation of Nocardiopsis sp. on a modified rice medium

Harvesting of the culture broth

Maceration in methanol followed by extraction with ethyl acetate

Silica Gel Column Chromatography

Crude Extract

Sephadex LH-20 Gel Filtration

Preparative Thin-Layer Chromatography

1D and 2D NMR Spectroscopy

Pure Terretonin N

ESI-HR-MS Single-Crystal X-ray Crystallography

Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Terretonin N.
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Cytotoxicity Assay
The in vitro cytotoxicity of Terretonin N against cancer cell lines is commonly evaluated using

the Sulforhodamine B (SRB) assay.
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Cell Culture and Treatment

Cell Fixation and Staining

Measurement and Analysis

Seeding of cancer cells (e.g., PC-3, SKOV3) in 96-well plates

Incubation for 24 hours

Treatment with serial dilutions of Terretonin N

Incubation for 48-72 hours

Fixation of cells with trichloroacetic acid (TCA)

Staining with Sulforhodamine B (SRB) dye

Washing to remove unbound dye

Solubilization of bound dye

Measurement of absorbance at a specific wavelength

Calculation of cell viability and IC50 values

Click to download full resolution via product page

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.
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Mechanism of Action
While it has been established that Terretonin N induces apoptosis in cancer cells, the precise

molecular signaling pathways involved have not yet been fully elucidated. Further research is

required to identify the specific cellular targets and signaling cascades modulated by this

compound.

Terretonin N

Prostate/Ovarian
Cancer Cell

Unelucidated
Molecular Mechanism

Induction of Apoptosis

Click to download full resolution via product page

Caption: Observed biological effect of Terretonin N on cancer cells.

Conclusion
Terretonin N is a promising natural product with well-defined physico-chemical properties and

potent, selective anticancer activity. Its unique chemical structure and biological profile make it

an attractive candidate for further investigation in drug development programs. Future research

should focus on elucidating its mechanism of action to fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6017310/
https://www.researchgate.net/publication/322848284_Terretonin_N_A_New_Meroterpenoid_from_Nocardiopsis_sp
https://pubmed.ncbi.nlm.nih.gov/29385078/
https://pubmed.ncbi.nlm.nih.gov/29385078/
https://www.researchgate.net/publication/397874797_Terretonin_P_and_additional_new_compounds_from_mesophilic_Aspergillus_terreus_MSM18
https://www.benchchem.com/product/b12367902#physico-chemical-properties-of-terretonin-n
https://www.benchchem.com/product/b12367902#physico-chemical-properties-of-terretonin-n
https://www.benchchem.com/product/b12367902#physico-chemical-properties-of-terretonin-n
https://www.benchchem.com/product/b12367902#physico-chemical-properties-of-terretonin-n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12367902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

